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Compound of Interest

Compound Name:
1,4-Dibutoxynaphthalene-2,3-

dicarbonitrile

Cat. No.: B040014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling protocols for 1,4-
Dibutoxynaphthalene-2,3-dicarbonitrile (CAS No. 116453-89-5). Due to the limited

availability of specific safety data for this compound, this document incorporates information

from structurally similar chemicals, including naphthalene derivatives and dinitriles, to establish

a comprehensive safety profile and robust handling procedures.

Chemical and Physical Properties
While exhaustive experimental data for 1,4-Dibutoxynaphthalene-2,3-dicarbonitrile is not

readily available, the properties of related compounds suggest it is a solid at room temperature.

The presence of the naphthalene core, dinitrile, and butoxy functional groups will govern its

reactivity, solubility, and toxicological profile.
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Property Inferred Data
Source (Analogous
Compounds)

CAS Number 116453-89-5 SynHet[1]

Molecular Formula C₂₂H₂₂N₂O₂ Calculated

Appearance
Likely a solid powder or

crystalline material.

Inferred from related

naphthalene compounds.[2]

GHS Pictogram GHS07 (Exclamation Mark) SynHet[1]

Signal Word Warning
Inferred from GHS07

pictogram.

Hazard Identification and Classification
Based on the GHS07 pictogram and data from analogous compounds, 1,4-
Dibutoxynaphthalene-2,3-dicarbonitrile should be handled as a hazardous substance. The

primary hazards are likely to be:

Skin Irritation: Similar to other naphthalene derivatives.[3][4]

Eye Irritation: A common hazard for nitrile-containing compounds and naphthalene

derivatives.[2][3][4]

Respiratory Tract Irritation: Inhalation of dust may cause irritation.[2][3]

Harmful if Swallowed: Oral toxicity is a potential concern.[3]

The following table summarizes the likely hazard classifications based on related compounds.
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Hazard Class GHS Category
Basis of Classification
(Analogous Compounds)

Skin Irritation Category 2

1,4-Dihydroxy-2,3-

naphthalenedicarbonitrile, 2,3-

Naphthalenediol[2][3][4]

Eye Irritation Category 2A

1,4-Dihydroxy-2,3-

naphthalenedicarbonitrile, 2,3-

Naphthalenediol[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

Irritation)

1,4-Dihydroxy-2,3-

naphthalenedicarbonitrile[2]

Acute Oral Toxicity Category 4 1,4-Dihydroxynaphthalene

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is essential. The following table outlines the

recommended PPE when handling 1,4-Dibutoxynaphthalene-2,3-dicarbonitrile.
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Protective Equipment Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves before use.

To prevent skin contact and

irritation.

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be necessary for

larger quantities.

To protect eyes from dust

particles and splashes.[2]

Skin and Body Protection

Laboratory coat. For larger

quantities or risk of significant

exposure, consider additional

protective clothing.

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved N95 (or better)

particulate respirator is

recommended.

To prevent inhalation of

irritating dust.[2]

Safe Handling Practices
Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid generating dust.[5]

Wash hands thoroughly after handling.[3][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Keep the container tightly closed when not in use.[3][4][6]

Storage
Store in a cool, dry, and well-ventilated area.[3][4][6]

Keep away from incompatible materials such as strong oxidizing agents.[5]
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Store locked up.[6][7]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[3][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.[3][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][6]

Accidental Release Measures
In case of a spill, follow these procedures:

Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as outlined

in Section 3.1. Avoid breathing dust.

Environmental Precautions: Prevent the material from entering drains or waterways.

Methods for Cleaning Up: Carefully sweep or scoop up the spilled material and place it into a

suitable, labeled container for disposal. Avoid generating dust.[5][7]
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Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow and Safety Diagram
The following diagram illustrates a standard workflow for handling 1,4-Dibutoxynaphthalene-
2,3-dicarbonitrile in a research setting, emphasizing key safety checkpoints.
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Caption: Workflow for Safe Handling of 1,4-Dibutoxynaphthalene-2,3-dicarbonitrile.
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This guide is intended to provide a framework for the safe handling of 1,4-
Dibutoxynaphthalene-2,3-dicarbonitrile. It is imperative that all users of this compound

supplement this information with their institution's specific safety protocols and conduct a

thorough risk assessment before beginning any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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